![molecular formula C14H8Cl2N2OS B2575200 N-(benzo[d]thiazol-5-yl)-2,4-dichlorobenzamide CAS No. 922967-07-5](/img/structure/B2575200.png)
N-(benzo[d]thiazol-5-yl)-2,4-dichlorobenzamide
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Overview
Description
“N-(benzo[d]thiazol-5-yl)-2,4-dichlorobenzamide” is a compound that belongs to the benzothiazole family . Benzothiazoles are known for their diverse biological activities .
Synthesis Analysis
The synthesis of benzothiazole derivatives, including “N-(benzo[d]thiazol-5-yl)-2,4-dichlorobenzamide”, has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions .Molecular Structure Analysis
The molecular structure of “N-(benzo[d]thiazol-5-yl)-2,4-dichlorobenzamide” is characterized by the presence of a benzothiazole ring, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “N-(benzo[d]thiazol-5-yl)-2,4-dichlorobenzamide” include coupling reactions, condensation reactions, and other types of reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of “N-(benzo[d]thiazol-5-yl)-2,4-dichlorobenzamide” can be inferred from its molecular structure. For example, the presence of a benzothiazole ring suggests that this compound may exhibit aromaticity .Scientific Research Applications
Photoinduced Birefringence
“N-(1,3-benzothiazol-5-yl)-2,4-dichlorobenzamide” is a type of thiazole–azo dye . Thiazole–azo dyes with different substituents have been investigated for their photoinduced birefringence behaviors . The study found that a thiazole–azo dye with a 2-methyl-5-benzothiazolyl substituent shows promising photoinduced birefringence . This suggests that “N-(1,3-benzothiazol-5-yl)-2,4-dichlorobenzamide” could potentially be suitable for optical applications .
Synthetic Strategies and Biological Significance
Heterocyclic compounds, such as “N-(1,3-benzothiazol-5-yl)-2,4-dichlorobenzamide”, have been key building blocks for the development of biologically active molecules . Researchers have combined these compounds with fatty acids to produce hybrid molecules that possess a variety of desirable properties . These heterocyclic fatty acid derivatives have demonstrated significant biological activities .
Mechanism of Action
Target of Action
The primary target of the compound N-(1,3-benzothiazol-5-yl)-2,4-dichlorobenzamide is the enzyme DprE1 . This enzyme plays a crucial role in the cell wall biosynthesis of Mycobacterium tuberculosis . The inhibition of DprE1 by N-(1,3-benzothiazol-5-yl)-2,4-dichlorobenzamide leads to the potent anti-tubercular activity of this compound .
Mode of Action
N-(1,3-benzothiazol-5-yl)-2,4-dichlorobenzamide interacts with its target, the enzyme DprE1, and inhibits its function . This interaction results in the disruption of cell wall biosynthesis in Mycobacterium tuberculosis
Biochemical Pathways
The action of N-(1,3-benzothiazol-5-yl)-2,4-dichlorobenzamide affects the biochemical pathway of cell wall biosynthesis in Mycobacterium tuberculosis . By inhibiting the enzyme DprE1, this compound disrupts the formation of arabinogalactan, a key component of the mycobacterial cell wall . The downstream effects include compromised cell wall integrity and ultimately, cell death .
Result of Action
The molecular and cellular effects of N-(1,3-benzothiazol-5-yl)-2,4-dichlorobenzamide’s action include the disruption of cell wall biosynthesis, leading to compromised cell wall integrity and ultimately, cell death in Mycobacterium tuberculosis . This results in the compound’s potent anti-tubercular activity .
Future Directions
Benzothiazole derivatives, including “N-(benzo[d]thiazol-5-yl)-2,4-dichlorobenzamide”, continue to be a focus of research due to their diverse biological activities. Future research may explore new synthetic methods, investigate their mechanisms of action further, and assess their potential as therapeutic agents .
properties
IUPAC Name |
N-(1,3-benzothiazol-5-yl)-2,4-dichlorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8Cl2N2OS/c15-8-1-3-10(11(16)5-8)14(19)18-9-2-4-13-12(6-9)17-7-20-13/h1-7H,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEUMOYJQEYKJJK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1NC(=O)C3=C(C=C(C=C3)Cl)Cl)N=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8Cl2N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(benzo[d]thiazol-5-yl)-2,4-dichlorobenzamide |
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